Cas no 120103-09-5 (Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI))

• Product Name: Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• CAS No: 120103-09-5
• MF: C₃₃H₄₈N₂O₃
• MW: 520.745829582214
• CID: 170619
• PubChem ID: 145551
• Update Time: 2025-04-19

Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
• [4-[(4-pentanoylphenyl)diazenyl]phenyl] hexadecanoate
• 120103-09-5
• 4-n-Pentanoyl-4-n'-hexadecanoyloxyazobenzene

• Inchi： 1S/C33H48N2O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19-33(37)38-31-26-24-30(25-27-31)35-34-29-22-20-28(21-23-29)32(36)18-6-4-2/h20-27H,3-19H2,1-2H3/b35-34+
• InChI Key： CNCOEFKXXCAARK-XAHDOWKMSA-N
• SMILES： O(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)C(CCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 520.36674
• Monoisotopic Mass: 520.366493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1
• XLogP3: 11.8

Experimental Properties

• Density: 1.01
• Boiling Point: 634.9°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.527
• PSA: 68.09